Cas no 1396889-07-8 (2-(1-benzothiophene-2-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane)

• Product Name: 2-(1-benzothiophene-2-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane
• CAS No: 1396889-07-8
• MF: C₁₇H₁₉NO₃S
• MW: 317.402663469315
• CID: 6419142
• PubChem ID: 71789626
• Update Time: 2025-07-15

2-(1-benzothiophene-2-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophene-2-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane
• AKOS024539439
• F6213-0280
• 1-benzothiophen-2-yl-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)methanone
• 2-(1-benzothiophene-2-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane
• 1396889-07-8
• benzo[b]thiophen-2-yl(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)methanone
• VU0537309-1

• Inchi： 1S/C17H19NO3S/c1-16(2)20-10-17(11-21-16)8-18(9-17)15(19)14-7-12-5-3-4-6-13(12)22-14/h3-7H,8-11H2,1-2H3
• InChI Key： CMIQJLNKUJNMND-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(N1CC2(COC(C)(C)OC2)C1)=O

Computed Properties

• Exact Mass: 317.10856464g/mol
• Monoisotopic Mass: 317.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67Ų

Additional information on 2-(1-benzothiophene-2-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane

Introduction to 2-(1-benzothiophene-2-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane (CAS No. 1396889-07-8)

The compound 2-(1-benzothiophene-2-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane (CAS No. 1396889-07-8) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal biology. Its unique structural framework, characterized by a spirocyclic system integrating an azacycloalkane core with a benzothiophene moiety, positions it as a promising candidate for further exploration in drug discovery and development.

At the heart of this compound lies its intricate architecture, which combines elements of both heterocyclic chemistry and spirocyclic design. The spiro3.5nonane core introduces a rigid, three-dimensional scaffold that can modulate interactions with biological targets, while the benzothiophene substituent at the carbonyl position offers rich chemical diversity for further derivatization. This combination has garnered interest from researchers seeking novel pharmacophores for addressing complex diseases.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the pharmacokinetic properties of such spirocyclic compounds. Studies suggest that the 7,7-dimethyl group enhances metabolic stability, making this scaffold particularly attractive for oral administration. Furthermore, the presence of an azacycloalkane ring system contributes to favorable pharmacodynamic characteristics by improving binding affinity and selectivity against biological targets.

In the context of modern drug discovery, this compound aligns with the growing trend toward multitarget-directed ligands (MTDLs). The structural features of 2-(1-benzothiophene-2-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane allow for simultaneous interaction with multiple binding sites on biological macromolecules, which is often associated with enhanced therapeutic efficacy and reduced side effects. This concept has been validated by several recent studies demonstrating the potential of spirocyclic MTDLs in treating neurological disorders and inflammatory conditions.

The dioxa linkage within the spirocyclic system not only contributes to the overall rigidity but also introduces polar functional groups that can enhance solubility and bioavailability. This balance between lipophilicity and polarity is critical for optimizing drug-like properties. Preliminary in vitro studies have highlighted the compound’s ability to modulate key enzymes involved in metabolic pathways, suggesting its utility in developing treatments for metabolic syndromes.

One of the most compelling aspects of this molecule is its versatility as a starting point for structure-based drug design. The benzothiophene moiety serves as an excellent platform for introducing diverse chemical functionalities through palladium-catalyzed cross-coupling reactions or other organic transformations. This flexibility allows medicinal chemists to fine-tune both potency and selectivity by modifying substituents on the aromatic ring or other parts of the molecule.

The synthesis of 2-(1-benzothiophene-2-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane presents an intriguing challenge due to its complex stereochemistry. However, recent methodological developments in asymmetric synthesis have made it feasible to construct such molecules with high enantioselectivity. This progress is particularly important given that enantiomeric purity significantly impacts pharmacological activity and safety profiles.

From a medicinal chemistry perspective, this compound exemplifies how structural complexity can be leveraged to achieve desirable pharmacological outcomes. The spirocyclic framework provides steric constraints that can optimize binding interactions with protein targets, while the heterocyclic components introduce chemical diversity that can modulate receptor activity. Such features are increasingly recognized as key determinants in designing next-generation therapeutics.

Future research directions may explore derivatives of this scaffold using biocatalytic approaches to enhance sustainability in drug development. Enzymatic methods could offer a greener alternative to traditional synthetic routes while maintaining high chemical yields and purity standards. Additionally, incorporating principles from computer-assisted molecular design could accelerate the discovery process by predicting optimal modifications before experimental validation.

The growing interest in spirocyclic compounds underscores their potential as privileged scaffolds in medicinal chemistry. As computational tools become more sophisticated and synthetic methodologies evolve, molecules like 2-(1-benzothiophene-2-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane are likely to play a pivotal role in addressing unmet medical needs across various therapeutic areas.